Cas no 76919-46-5 (Imidazo[2,1-b]thiazole-5-methanol,6-phenyl-, 5-acetate)

• Product Name: Imidazo[2,1-b]thiazole-5-methanol,6-phenyl-, 5-acetate
• CAS No: 76919-46-5
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 578486
• PubChem ID: 332991
• Update Time: 2025-04-19

Imidazo[2,1-b]thiazole-5-methanol,6-phenyl-, 5-acetate Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-methanol,6-phenyl-, 5-acetate
• (6-phenylimidazo[2,1-b][1,3]thiazol-5-yl)methyl acetate
• NSC-332692
• 76919-46-5
• NSC332692
• DTXSID00318551

• Inchi： 1S/C14H12N2O2S/c1-10(17)18-9-12-13(11-5-3-2-4-6-11)15-14-16(12)7-8-19-14/h2-8H,9H2,1H3
• InChI Key： MAXRMBGJTSJIRY-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C1C=CC=CC=1)=C2COC(C)=O

Computed Properties

• Exact Mass: 272.06206
• Monoisotopic Mass: 272.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.665
• PSA: 43.6
• LogP: 3.12590